5-Amino-2-fluoroisonicotinic acid hydrochloride

• IUPAC Name: 5-amino-2-fluoropyridine-4-carboxylic acid;hydrochloride
• InChI: InChI=1S/C6H5FN2O2.ClH/c7-5-1-3(6(10)11)4(8)2-9-5;/h1-2H,8H2,(H,10,11);1H
• InChI Key: WLXJRIANIRLZEU-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C(=CN=C1F)N)C(=O)O.Cl
• Molecular Formula: C6H6ClFN2O2
• Molecular Weight: 192.57 g/mol
• CAS No.: 1216799-30-2

Description

5-Amino-2-fluoro-isonicotinic acid hydrochloride is a derivative of isonicotinic acid. It has a molecular weight of 156.11. It is an organic compound with a carboxylic acid substituent.

Scientific Research Applications

Synthesis of Pharmaceutical Intermediates

5-Amino-2-fluoro-isonicotinic acid hydrochloride serves as a crucial intermediate in the synthesis of various pharmaceutical compounds. For example, its derivatives have been utilized in the development of 1,2,4-triazoles with potential antimicrobial activities. These derivatives exhibit significant activity against various microorganisms, highlighting their importance in pharmaceutical research for developing new antimicrobial agents (Bayrak et al., 2009). Additionally, amino acid ester derivatives containing 5-fluorouracil have been synthesized using similar intermediates, demonstrating inhibitory effects against cancer cell lines, which underscores the compound's role in cancer research (Xiong et al., 2009).

Development of Coordination Polymers

Research has also explored the use of 5-Amino-2-fluoro-isonicotinic acid hydrochloride in the development of coordination polymers. For instance, a study reported the synthesis of a pillared framework coordination polymer based on the Cd3(μ3-OH) unit, demonstrating the compound's utility in materials science for constructing complex structures with potential applications in catalysis, gas storage, and separation technologies (Wang et al., 2014).

Advancements in Organic Synthesis

This compound is instrumental in advancing organic synthesis methodologies. A practical synthesis of a key pharmaceutical intermediate featuring 2-((1H-pyrrolo[2,3-b]pyridine-4-yl)methylamino)-5-fluoronicotinic acid was described, showcasing the compound's role in facilitating complex synthetic routes for pharmaceutical development (Wang et al., 2006). Moreover, the synthesis of 3-Amino-5-fluoroalkylfurans through intramolecular cyclization of fluorovinamides highlights innovative approaches in synthesizing fluorinated organic compounds, which are significant for pharmaceutical and material sciences (Plaçais et al., 2021).